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Compound of Interest

Compound Name: 4-lodo-1-methyl-1H-pyrazole

Cat. No.: B1273130

An In-depth Technical Guide to the Physical and Chemical Properties of 4-lodo-1-methyl-1H-
pyrazole

Abstract

4-lodo-1-methyl-1H-pyrazole is a halogenated heterocyclic compound that serves as a
versatile building block in organic synthesis. Its utility is particularly pronounced in the
development of pharmaceutical and agrochemical compounds due to the reactive nature of the
carbon-iodine bond, which readily participates in various cross-coupling reactions. This
document provides a comprehensive overview of the core physical and chemical properties of
4-lodo-1-methyl-1H-pyrazole, detailed experimental protocols for its synthesis, and a
summary of its key synthetic applications. The information is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties for 4-lodo-1-methyl-1H-pyrazole is
presented in the table below. These properties are essential for its handling, storage, and
application in synthetic chemistry.
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Property Value Reference
Molecular Formula CaHsIN2 [1112]
Molecular Weight 208.00 g/mol [11[2][3]
CAS Number 39806-90-1 [1][2114]
Appearance Solid

Pale yellow solid [5]

Melting Point 59-64 °C

Assay / Purity 97%

N Keep in dark place, sealed in
Storage Conditions [1][6]
dry, room temperature.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation and purity assessment of 4-
lodo-1-methyl-1H-pyrazole. While detailed spectra are typically provided by the supplier,
general expectations for *H and 3C NMR are as follows:

e IH NMR: The spectrum is expected to show signals corresponding to the methyl protons and
the two protons on the pyrazole ring. The chemical shifts of the ring protons are influenced
by the iodine substituent.

e 13C NMR: The spectrum will show characteristic signals for the four carbon atoms in the
molecule. The carbon atom bonded to the iodine will exhibit a distinct chemical shift due to
the halogen's effect.

Specific NMR, HPLC, and LC-MS data for 4-lodo-1-methyl-1H-pyrazole are often available
from commercial suppliers.[1]

Reactivity and Synthetic Applications

The primary utility of 4-lodo-1-methyl-1H-pyrazole in synthetic chemistry stems from the
reactivity of the C-I bond. This bond allows for the facile introduction of various functional
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groups through metal-catalyzed cross-coupling reactions. It is a highly sought-after
intermediate for synthesizing complex molecules, including pharmaceuticals and
agrochemicals.[7]

The most common applications involve its use in palladium-catalyzed reactions such as

Suzuki-Miyaura, Sonogashira, and Heck couplings to form new carbon-carbon or carbon-
heteroatom bonds.[7]
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Key cross-coupling reactions involving 4-lodo-1-methyl-1H-pyrazole.

Experimental Protocols

Several methods for the synthesis of 4-lodo-1-methyl-1H-pyrazole have been reported. Below
are detailed protocols for two common approaches.

Synthesis via N-methylation of 4-lodo-1H-pyrazole

This method involves the direct methylation of the pyrazole nitrogen of commercially available
4-lodo-1H-pyrazole.
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Materials:

4-lodo-1H-pyrazole

e Sodium hydride (NaH)

e Anhydrous tetrahydrofuran (THF)

e lodomethane (CHsl)

o Water

o Ether

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:[5]

« Under a nitrogen atmosphere, dissolve 4-iodo-1H-pyrazole (1.0 eq) in anhydrous THF.

o Add the pyrazole solution dropwise to a freshly prepared suspension of sodium hydride (1.1
eq) in anhydrous THF.

« Stir the reaction mixture at room temperature for 3 hours.

o Slowly add iodomethane (2.0 eq) dropwise to the mixture.

» Continue stirring the reaction for 12 hours at room temperature.

¢ Quench the reaction by the careful addition of water.

o Extract the crude product with ether.

o Dry the combined organic phases over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure to yield 4-lodo-1-methyl-1H-pyrazole as a
pale yellow solid.
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Start: Materials Preparation
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Workflow for the synthesis of 4-lodo-1-methyl-1H-pyrazole via N-methylation.

Synthesis via Direct lodination of 1-Methylpyrazole

This approach involves the direct iodination of the 1-methylpyrazole ring using iodine and an
oxidant.[8]

Materials:

¢ 1-Methylpyrazole
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 lodine (I2)

e Oxidant (e.g., hydrogen peroxide, nitric acid)

 Alkali solution (e.g., NaOH)

Procedure:[8][9]

In a suitable reaction vessel, mix 1-methylpyrazole (1.0 eq) and iodine (0.5-0.7 eq).
e Heat the mixture to 40-80 °C with stirring.
o Dropwise, add an aqueous solution of the chosen oxidant over a period of 1-5 hours.

e Maintain the reaction temperature at 50-100 °C for 1-12 hours, monitoring completion by
HPLC or TLC.

 After the reaction is complete, cool the mixture and add an alkali solution to adjust the pH to
6-8.

o Further cool the mixture to induce crystallization.
« Filter the resulting light yellow crystals to obtain the final product, 1-methyl-4-iodopyrazole.

Safety Information
4-lodo-1-methyl-1H-pyrazole should be handled with appropriate safety precautions in a well-
ventilated fume hood.

e GHS Pictogram: Warning[1]

» Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

[3]

o Precautionary Statements: Recommended precautions include avoiding breathing
dust/fume/gas/mist/vapors/spray and using personal protective equipment such as gloves
and eye protection.[1][3]
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Users should always consult the material safety data sheet (MSDS) provided by the supplier for
complete and detailed safety information. This compound is classified as a Dangerous Good
for transport and may incur additional shipping charges.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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